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Compound of Interest

Compound Name: Azalamellarin N

Cat. No.: B12383977

Essential Safety and Handling Guide for
Azalamellarin N

Disclaimer: This document provides guidance on the safe handling of Azalamellarin N, a novel
research compound. As no official Safety Data Sheet (SDS) is available, this information is
based on general safety principles for handling potent, potentially hazardous, newly
synthesized chemicals.[1][2] All procedures should be conducted by trained personnel in a
controlled laboratory environment.

Azalamellarin N is a synthetic lactam congener of the marine natural product lamellarin N.[3]
[4] It and its analogues are being investigated as potent, non-covalent inhibitors of drug-
resistant Epidermal Growth Factor Receptor (EGFR) mutants, showing cytotoxicity against
cancer cell lines.[3][4][5][6] Due to its biological activity, Azalamellarin N must be handled as a
particularly hazardous substance.[1][2]

Personal Protective Equipment (PPE)

When handling Azalamellarin N in any form (solid or in solution), a comprehensive PPE
strategy is required to minimize exposure. The following table summarizes the minimum
required PPE.
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Protection Type

Required Equipment

Purpose & Specifications

Body Protection

Chemical-resistant lab coat

Provides a barrier against
splashes and spills. Must be
worn fully buttoned.[7][8]

Hand Protection

Disposable nitrile gloves
(double-gloving

recommended)

Protects against skin contact.
Inspect gloves before use and
change immediately if

contaminated or torn.[7][8][9]

Eye & Face Protection

ANSI Z87.1-compliant safety
glasses with side shields or

chemical splash goggles

Protects eyes from splashes,
dust, or flying debris.[7][8][9] A
face shield should be worn
over safety glasses during
procedures with a high risk of

splashing.[7]

Respiratory Protection

NIOSH-approved respirator
(e.g., N95 or higher)

Required when handling the
solid powder outside of a
certified chemical fume hood
or glove box to prevent
inhalation.[7][8] Proper fit-
testing and training are

mandatory.[8]

Foot Protection

Closed-toe, non-perforated

shoes

Protects feet from spills and
dropped objects.[7][10]

Operational and Disposal Plans
Handling and Operational Workflow

Safe handling requires careful planning and execution within a controlled environment, such as
a certified chemical fume hood or glove box.
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Preparation
- Assemble all necessary equipment and PPE.
- Verify fume hood is operational.

Proceed to handling

y

Weighing
- Handle solid powder in fume hood.
- Use anti-static weigh boat.

Transfer solid

Solubilization
- Add solvent to powder slowly.
- Cap vial immediately.

Use stock solution

Experimental Use
- Conduct all manipulations in fume hood.
- Keep containers sealed when not in use.

Post-experiment

Decontamination
- Wipe down surfaces with appropriate solvent.
- Dispose of cleaning materials as hazardous waste.

Final steps

Final Cleanup
- Remove PPE in correct order.
- Wash hands thoroughly.

Click to download full resolution via product page

Caption: General workflow for safely handling Azalamellarin N.

Step-by-Step Handling Procedure:
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» Preparation: Before handling, ensure all required PPE is available and a chemical fume hood
is certified and operational.

» Weighing: Always handle the solid form of Azalamellarin N inside a fume hood to prevent
inhalation of the powder. Use an anti-static weigh boat and carefully transfer the desired
amount.

o Solubilization: Add the appropriate solvent to the solid compound slowly to avoid splashing.
Keep the container sealed when not in use.

o Storage: Store Azalamellarin N, both in solid and solution form, in clearly labeled, sealed
containers. Storage should be in a secure, ventilated area away from incompatible materials.

[1]

o Spill Cleanup: In case of a spill, evacuate the area. For small spills, use an appropriate
absorbent material, decontaminate the area, and dispose of all materials as hazardous
waste. Do not attempt to clean up large spills without specialized training and equipment.

Disposal Plan

All waste contaminated with Azalamellarin N must be treated as hazardous chemical waste.
Proper segregation is critical.
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Caption: Waste segregation and disposal pathway for Azalamellarin N.
Disposal Guidelines:

« |dentify and Segregate: Do not mix waste streams. Use separate, clearly labeled containers
for solid, liquid, and sharps waste.[11][12]

e Solid Waste: Includes contaminated gloves, paper towels, vials, and other disposable
labware. Place these in a designated, sealed hazardous waste container.[11]

» Liquid Waste: Collect all solutions containing Azalamellarin N in a compatible, sealed
hazardous waste container. Do not dispose of down the drain.[11] Segregate halogenated
and non-halogenated solvent waste.[11]

o Sharps Waste: Needles, syringes, and contaminated broken glassware must be placed in a
puncture-resistant sharps container.[12]
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» Final Disposal: All waste must be disposed of through your institution's Environmental Health
and Safety (EHS) office in accordance with local and national regulations.[13]

Biological Activity and Experimental Data
Inhibitory Activity

Azalamellarin N and its analogues have demonstrated potent inhibitory activity against wild-
type (WT) and mutant forms of EGFR, particularly the drug-resistant T790M/L858R double
mutant.

Compound Target ICso (NM)
Azalamellarin N (5) EGFR (WT) 16.6
EGFR (T790M/L858R) 11.0

Analogue 7 EGFR (WT) 4.6
EGFR (T790M/L858R) 1.7

Analogue 10 EGFR (WT) 13.5
EGFR (T790M/L858R) 4.3

Data sourced from in vitro

tyrosine kinase assays.[4]

Mechanism of Action: EGFR Signaling Pathway
Inhibition

The Epidermal Growth Factor Receptor (EGFR) is a tyrosine kinase that, upon activation,
initiates signaling cascades promoting cell growth, proliferation, and survival. In certain
cancers, mutations like L858R and T790M lead to constitutive activation of this pathway.

Azalamellarin N acts as an ATP-competitive inhibitor, binding to the kinase domain of EGFR to
block its function and halt downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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